4-(methoxymethyl)-2-{[2-(thiophen-2-yl)ethyl]amino}pyrimidine-5-carboxylic acid

• IUPAC Name: 4-(methoxymethyl)-2-(2-thiophen-2-ylethylamino)pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C13H15N3O3S/c1-19-8-11-10(12(17)18)7-15-13(16-11)14-5-4-9-3-2-6-20-9/h2-3,6-7H,4-5,8H2,1H3,(H,17,18)(H,14,15,16)
• InChI Key: OIWZRJPCYHZXEP-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NC(=NC=C1C(=O)O)NCCC2=CC=CS2
• Molecular Formula: C13H15N3O3S
• Molecular Weight: 293.34 g/mol

Description

4-(Methoxymethyl)-2-{[2-(thiophen-2-yl)ethyl]amino}pyrimidine-5-carboxylic acid (MMTPCA) is an organic compound with a wide range of applications in scientific research. It is a heterocyclic aromatic compound that is structurally related to the pyrimidine family, and is composed of a five-membered ring of four carbon atoms and one nitrogen atom. MMTPCA has several unique properties that make it a useful tool for scientists studying the structure and function of biochemical molecules.

Mechanism of Action

4-(methoxymethyl)-2-{[2-(thiophen-2-yl)ethyl]amino}pyrimidine-5-carboxylic acid has several unique properties that make it a useful tool for scientists studying the structure and function of biochemical molecules. It has a low fluorescence intensity, which makes it suitable for use as a fluorescent probe. It also has a high photostability, which allows it to be used in long-term experiments. 4-(methoxymethyl)-2-{[2-(thiophen-2-yl)ethyl]amino}pyrimidine-5-carboxylic acid also has a high affinity for hydrogen peroxide, which allows it to be used to detect and quantify the presence of reactive oxygen species.
Biochemical and Physiological Effects
4-(methoxymethyl)-2-{[2-(thiophen-2-yl)ethyl]amino}pyrimidine-5-carboxylic acid has been used to study the structure and function of proteins, and to study the interactions between proteins and small molecules. In addition, 4-(methoxymethyl)-2-{[2-(thiophen-2-yl)ethyl]amino}pyrimidine-5-carboxylic acid has been used to study the structure and function of DNA and RNA molecules. It has also been used to study the biochemical and physiological effects of various drugs, and to study the effects of environmental pollutants on biochemical and physiological processes.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(methoxymethyl)-2-{[2-(thiophen-2-yl)ethyl]amino}pyrimidine-5-carboxylic acid in laboratory experiments include its low fluorescence intensity, high photostability, and high affinity for hydrogen peroxide. These properties make it a useful tool for scientists studying the structure and function of biochemical molecules. The main limitation of using 4-(methoxymethyl)-2-{[2-(thiophen-2-yl)ethyl]amino}pyrimidine-5-carboxylic acid in laboratory experiments is its cost. 4-(methoxymethyl)-2-{[2-(thiophen-2-yl)ethyl]amino}pyrimidine-5-carboxylic acid is a relatively expensive compound, and as such, it may not be feasible to use it in experiments that require large amounts of the compound.

Future Directions

The future directions for the use of 4-(methoxymethyl)-2-{[2-(thiophen-2-yl)ethyl]amino}pyrimidine-5-carboxylic acid in scientific research are numerous. One potential direction is the use of 4-(methoxymethyl)-2-{[2-(thiophen-2-yl)ethyl]amino}pyrimidine-5-carboxylic acid as a fluorescent probe for the detection of other reactive oxygen species, such as hydroxyl radicals. Another potential direction is the use of 4-(methoxymethyl)-2-{[2-(thiophen-2-yl)ethyl]amino}pyrimidine-5-carboxylic acid to study the structure and function of other molecules, such as lipids and carbohydrates. Finally, 4-(methoxymethyl)-2-{[2-(thiophen-2-yl)ethyl]amino}pyrimidine-5-carboxylic acid could be used to study the biochemical and physiological effects of various drugs, and to study the effects of environmental pollutants on biochemical and physiological processes.

Synthesis Methods

4-(methoxymethyl)-2-{[2-(thiophen-2-yl)ethyl]amino}pyrimidine-5-carboxylic acid can be synthesized through a multi-step process beginning with the reaction of 2-aminopyrimidine and 2-thiophenecarboxaldehyde. The resulting product is then reacted with methoxymethyl chloride, and the resulting compound is then further reacted with sodium hydroxide. The final product is then purified to obtain 4-(methoxymethyl)-2-{[2-(thiophen-2-yl)ethyl]amino}pyrimidine-5-carboxylic acid.

Scientific Research Applications

4-(methoxymethyl)-2-{[2-(thiophen-2-yl)ethyl]amino}pyrimidine-5-carboxylic acid has several applications in scientific research, including its use as a fluorescent probe for the detection of hydrogen peroxide and other reactive oxygen species. It has also been used to study the structure and function of proteins, and to study the interactions between proteins and small molecules. 4-(methoxymethyl)-2-{[2-(thiophen-2-yl)ethyl]amino}pyrimidine-5-carboxylic acid has also been used to study the structure and function of DNA and RNA molecules.